N'-{[4-(2,4-dichlorophenoxy)butanoyl]oxy}-4-methoxybenzenecarboximidamide

• IUPAC Name: [(Z)-[amino-(4-methoxyphenyl)methylidene]amino] 4-(2,4-dichlorophenoxy)butanoate
• InChI: InChI=1S/C18H18Cl2N2O4/c1-24-14-7-4-12(5-8-14)18(21)22-26-17(23)3-2-10-25-16-9-6-13(19)11-15(16)20/h4-9,11H,2-3,10H2,1H3,(H2,21,22)
• InChI Key: AWJGPIPPBRCLLA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=NOC(=O)CCCOC2=C(C=C(C=C2)Cl)Cl)N
• Isomeric SMILES: COC1=CC=C(C=C1)/C(=N/OC(=O)CCCOC2=C(C=C(C=C2)Cl)Cl)/N
• Molecular Formula: C18H18Cl2N2O4
• Molecular Weight: 397.2 g/mol

Description

N-{[4-(2,4-dichlorophenoxy)butanoyl]oxy}-4-methoxybenzenecarboximidamide, also known as DBCO-PEG4-azide, is a chemical compound used in scientific research. It is a derivative of benzenecarboximidamide and is commonly used as a bioorthogonal reagent for labeling biomolecules.

Mechanism of Action

N'-{[4-(2,4-dichlorophenoxy)butanoyl]oxy}-4-methoxybenzenecarboximidamideide works by selectively reacting with alkyne-functionalized biomolecules via a copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction. This reaction is highly specific and occurs rapidly under mild conditions, making it ideal for studying biological systems.
Biochemical and Physiological Effects:
N'-{[4-(2,4-dichlorophenoxy)butanoyl]oxy}-4-methoxybenzenecarboximidamideide has no known biochemical or physiological effects on living organisms. It is non-toxic and does not interfere with normal cellular processes.

Advantages and Limitations for Lab Experiments

One of the main advantages of N'-{[4-(2,4-dichlorophenoxy)butanoyl]oxy}-4-methoxybenzenecarboximidamideide is its specificity and efficiency in labeling biomolecules. It is also highly versatile and can be used for a wide range of applications, including imaging, purification, and analysis of biological systems. However, one limitation of N'-{[4-(2,4-dichlorophenoxy)butanoyl]oxy}-4-methoxybenzenecarboximidamideide is its relatively high cost compared to other labeling reagents.

Future Directions

There are many potential future directions for the use of N'-{[4-(2,4-dichlorophenoxy)butanoyl]oxy}-4-methoxybenzenecarboximidamideide in scientific research. One area of interest is the development of new methods for labeling and imaging biomolecules in living cells and organisms. Another area of interest is the use of N'-{[4-(2,4-dichlorophenoxy)butanoyl]oxy}-4-methoxybenzenecarboximidamideide in drug discovery and development, particularly in the identification and characterization of new drug targets. Additionally, the compound may have applications in the development of new diagnostic tools for diseases and disorders.

Synthesis Methods

The synthesis of N'-{[4-(2,4-dichlorophenoxy)butanoyl]oxy}-4-methoxybenzenecarboximidamideide involves the reaction of 4-methoxybenzenecarboximidamide with 2,4-dichlorophenoxybutyryl chloride and subsequent coupling with azido-PEG4-amine. The resulting compound is a yellowish powder that is soluble in organic solvents.

Scientific Research Applications

N'-{[4-(2,4-dichlorophenoxy)butanoyl]oxy}-4-methoxybenzenecarboximidamideide is widely used in scientific research as a bioorthogonal reagent for labeling biomolecules. It is particularly useful for studying the interactions between biomolecules in living cells and organisms. The compound can be conjugated to a variety of biomolecules, including proteins, nucleic acids, and carbohydrates, and used for imaging, purification, and analysis of biological systems.